Cas no 380177-65-1 (2,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide)

• Product Name: 2,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide
• CAS No: 380177-65-1
• MF: C₁₂H₁₃Cl₂NO₃S
• MW: 322.207520246506
• CID: 6332126
• PubChem ID: 3148575
• Update Time: 2025-10-18

2,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide
• 380177-65-1
• 2,4-dichloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-methylbenzamide
• HMS1399O07
• Enamine_002075
• BAS 03773017
• AKOS016312964
• SR-01000368125-1
• Z56807702
• 2,4-dichloro-N-(1,1-dioxothiolan-3-yl)-N-methylbenzamide
• F2545-0181
• AKOS000535363
• SR-01000368125
• Oprea1_432509

• Inchi： 1S/C12H13Cl2NO3S/c1-15(9-4-5-19(17,18)7-9)12(16)10-3-2-8(13)6-11(10)14/h2-3,6,9H,4-5,7H2,1H3
• InChI Key： XOODTVCBSIFKQJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(N(C)C1CCS(C1)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 320.9993198g/mol
• Monoisotopic Mass: 320.9993198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide

Comprehensive Overview of 2,4-Dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide (CAS No. 380177-65-1)

2,4-Dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide (CAS No. 380177-65-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique sulfone and benzamide functional groups, is often explored for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its molecular structure, which combines a dichlorobenzene moiety with a thiolane sulfone derivative, offering versatile reactivity and binding properties.

The synthesis of 2,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide involves multi-step organic reactions, including amidation and sulfonation processes. Its CAS No. 380177-65-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial studies. The compound's stability under various conditions makes it a candidate for further modification, particularly in the design of bioactive molecules. Recent studies highlight its potential as a scaffold for developing enzyme inhibitors or receptor modulators, aligning with the growing demand for targeted therapies in modern medicine.

In agrochemical research, 2,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide is investigated for its herbicidal or fungicidal properties. The dichlorophenyl group is known to enhance bioactivity, while the sulfone moiety may contribute to environmental persistence or degradation pathways. This dual functionality addresses contemporary challenges in sustainable agriculture, such as reducing pesticide resistance and minimizing ecological impact. As the industry shifts toward green chemistry principles, this compound's derivatives could play a pivotal role in next-generation crop protection solutions.

The pharmacological potential of CAS No. 380177-65-1 is another area of intense exploration. Its structural features resemble those of known small-molecule drugs, prompting investigations into its interactions with biological targets. Computational modeling and high-throughput screening have identified promising binding affinities for proteins involved in inflammatory or metabolic disorders. These findings resonate with current trends in personalized medicine, where tailored molecular designs are prioritized for improved therapeutic outcomes.

From a commercial perspective, the demand for 2,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide is driven by its applicability in patent-protected formulations. Pharmaceutical companies are actively filing patents covering its derivatives, underscoring its value in intellectual property portfolios. Additionally, its role in preclinical studies aligns with the surge in outsourcing chemical synthesis to specialized contract research organizations (CROs), a trend accelerated by the need for cost-efficient drug development pipelines.

Environmental and safety profiles of CAS No. 380177-65-1 are rigorously evaluated to comply with global regulatory standards. Researchers emphasize its biodegradability and toxicity thresholds, ensuring alignment with REACH and FDA guidelines. Such evaluations are critical given the increasing consumer and regulatory focus on eco-friendly chemicals and transparent supply chains. Analytical techniques like HPLC and mass spectrometry are routinely employed to monitor its purity and stability, reflecting the compound's suitability for high-value applications.

In summary, 2,4-dichloro-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylbenzamide (CAS No. 380177-65-1) represents a multifaceted compound with significant potential across diverse sectors. Its structural complexity and functional adaptability make it a subject of ongoing research, particularly in addressing contemporary challenges in healthcare and agriculture. As scientific advancements continue, this compound is poised to contribute meaningfully to innovations in drug discovery, sustainable agrochemicals, and beyond.